h15-LOX-2 inhibitor 3

• Molecular Formula: C22H13N5O3
• Molecular Weight: 395.4 g/mol
• InChI: InChI=1S/C22H13N5O3/c23-11-12-5-8-14(9-6-12)27-21(29)17-18(25-26-19(17)22(27)30)20(28)16-10-7-13-3-1-2-4-15(13)24-16/h1-10,17,19,26H/t17-,19+/m1/s1
• InChIKey: XZQXLMOGBXORHQ-MJGOQNOKSA-N

h15-LOX-2 Inhibitor 3: Tool Compound for Target Engagement

h15-LOX-2 inhibitor 3 (also known as Compound 13) is a synthetic small molecule that functions as a mixed-type inhibitor of human 15-lipoxygenase-2 (h15-LOX-2), an enzyme encoded by the ALOX15B gene that catalyzes the regio- and stereospecific oxygenation of arachidonate to 15(S)-HpETE [1]. Identified through a virtual screening campaign of approximately 8 million compounds, it is one of six micromolar-range inhibitors validated from this effort and is structurally novel relative to previously reported h15-LOX-2 inhibitors [1]. Its mixed-type mechanism of inhibition distinguishes it mechanistically from many known competitive inhibitors of this enzyme [1].

1

Target: h15-LOX-2 (ALOX15B) enzyme inhibition, supporting lipoxygenase pathway and ferroptosis research models.

2

Scaffold: Structurally novel chemotype distinct from imidazole, flavonoid, and redox-active inhibitors, enabling scaffold-hopping SAR studies.

3

Use Context: Micromolar-range non-redox probe, optimized for virtual screening validation and orthogonal negative control assays.

• [1] Viviani, L. G., et al. Identification of Novel Human 15-Lipoxygenase-2 (h15-LOX-2) Inhibitors Using a Virtual Screening Approach. Journal of Medicinal Chemistry 2025, 68 (1), 307–323. View Source

Why h15-LOX-2 Inhibitor 3 Is Not Interchangeable

The assumption that all h15-LOX-2 inhibitors are interchangeable fails due to divergent inhibition mechanisms, selectivity profiles, and chemical scaffolds. h15-LOX-2 inhibitor 3 exhibits a mixed-type inhibition mechanism (Ki = 15.1 ± 7.6 μM, α = 4.3 ± 2.8), which allows it to bind both the free enzyme and the enzyme-substrate complex with a ~4.3-fold preference for the free enzyme [1]. This kinetic behavior is distinct from that of the competitive inhibitor MLS000536924 (Ki = 2.5 ± 0.5 μM) and from other inhibitors identified in the same screen such as Compound 10 (α = 1.5 ± 1.1) [1][2]. Additionally, h15-LOX-2 inhibitor 3 is derived from a novel chemotype not represented among previously characterized 15-LOX-2 inhibitors, thereby providing a unique tool for investigating h15-LOX-2 biology and avoiding class-wide issues of off-target promiscuity [1]. Such differences in mechanism and scaffold directly impact experimental outcomes and preclude simple substitution.

Your Selection Mixed-type inhibitor, novel scaffold, moderate micromolar potency.

Imidazole Inhibitors ~29-74 fold more potent, validated selectivity over 5-/12-/15-LOX-1/COX, but chemically divergent scaffold.

Your Selection Non-redox active, mixed-type inhibition mechanism.

Nordihydroguaiaretic Acid (NDGA) Redox-active pan-LOX inhibitor; inhibition mechanism may shift experimental endpoints.

Substituting with more potent or selective h15-LOX-2 inhibitors may alter scaffold-dependent phenotypic effects and target-engagement profiles.

• [1] Viviani, L. G., et al. Identification of Novel Human 15-Lipoxygenase-2 (h15-LOX-2) Inhibitors Using a Virtual Screening Approach. Journal of Medicinal Chemistry 2025, 68 (1), 307–323. View Source
• [2] Jameson, J. B., et al. A High Throughput Screen Identifies Potent and Selective Inhibitors to Human Epithelial 15-Lipoxygenase-2. PLoS ONE 2014, 9 (8), e104094. View Source

Quantitative Evidence vs. Structural Analogs

Potency vs. h15-LOX-2 Inhibitor 2

h15-LOX-2 inhibitor 3 (Compound 13) displays mixed-type inhibition of h15-LOX-2 with a Ki of 15.1 ± 7.6 μM and an α value of 4.3 ± 2.8 [1]. The α value quantifies the difference in inhibitor binding affinity between the free enzyme and the enzyme-substrate complex; an α value greater than 1.0 indicates preferential binding to the free enzyme [1]. In contrast, the closely related inhibitor Compound 10 (h15-LOX-2 inhibitor 2) has a Ki of 16.4 ± 8.1 μM but an α value of only 1.5 ± 1.1, which is not statistically distinguishable from unity and thus does not confirm a binding preference [1]. This difference in α value (4.3 vs 1.5) represents a ~2.9-fold stronger preference for the free enzyme state for h15-LOX-2 inhibitor 3 [1].

Potency vs. Inhibitor 2

Head-to-head

Ki = 15.1 ± 7.6 μM

vs. Compound 10 (Ki = 16.4 ± 8.1 μM)

Supports nuanced SAR differentiation.

Mixed-type inhibition; subtle potency difference.

Evidence Dimension	Mixed-type inhibition α value (ratio of Ki for enzyme-substrate complex to Ki for free enzyme)
Target Compound Data	α = 4.3 ± 2.8
Comparator Or Baseline	Compound 10 (h15-LOX-2 inhibitor 2): α = 1.5 ± 1.1
Quantified Difference	α ratio (Target/Comparator) ≈ 2.9
Conditions	h15-LOX-2 enzymatic assay; Lineweaver-Burk analysis using arachidonic acid as substrate

Why This Matters

The distinct α value demonstrates that h15-LOX-2 inhibitor 3 exhibits a well-defined mixed-type inhibition profile with a clear preference for the free enzyme state, enabling more predictable modulation of enzyme activity under varying substrate concentrations compared to Compound 10, whose binding preference is ambiguous.

• [1] Viviani, L. G., et al. Identification of Novel Human 15-Lipoxygenase-2 (h15-LOX-2) Inhibitors Using a Virtual Screening Approach. Journal of Medicinal Chemistry 2025, 68 (1), 307–323. View Source

Potency Gap vs. Imidazole-Scaffold Inhibitors

In the same experimental system, h15-LOX-2 inhibitor 3 (Compound 13) exhibits a Ki of 15.1 ± 7.6 μM, whereas the structurally related Compound 10 (h15-LOX-2 inhibitor 2) displays a Ki of 16.4 ± 8.1 μM [1]. The difference in mean Ki (1.3 μM) is within the experimental error of both measurements and therefore not statistically significant. This indicates that while h15-LOX-2 inhibitor 3 is not more potent than its closest analog in terms of Ki, it maintains comparable inhibition potency while offering a more definitively characterized mixed-type mechanism (see Evidence_Item 1) [1].

Potency vs. Imidazoles

Cross-study comparable

~29-74 fold lower potency

IC50 25 μM vs. 0.34–0.87 μM

Reported potency context; serves scaffold-hopping control.

Uncharacterized selectivity profile.

Evidence Dimension	Inhibition constant (Ki) against h15-LOX-2
Target Compound Data	Ki = 15.1 ± 7.6 μM
Comparator Or Baseline	Compound 10 (h15-LOX-2 inhibitor 2): Ki = 16.4 ± 8.1 μM
Quantified Difference	ΔKi (mean) = 1.3 μM (not statistically significant)
Conditions	h15-LOX-2 enzymatic assay; arachidonic acid substrate

Why This Matters

Procurement of h15-LOX-2 inhibitor 3 provides comparable inhibition potency to the nearest analog but with a more thoroughly validated mixed-type inhibition signature, making it a more reliable tool for studies requiring mechanistic clarity.

• [1] Viviani, L. G., et al. Identification of Novel Human 15-Lipoxygenase-2 (h15-LOX-2) Inhibitors Using a Virtual Screening Approach. Journal of Medicinal Chemistry 2025, 68 (1), 307–323. View Source

Mechanistic Distinctions vs. NDGA

h15-LOX-2 inhibitor 3 is a mixed-type inhibitor, binding to both the free enzyme and the enzyme-substrate complex with a preference for the free enzyme (α = 4.3 ± 2.8) [1]. In contrast, the well-characterized inhibitor MLS000536924 is a competitive inhibitor of h15-LOX-2 with a Ki of 2.5 ± 0.5 μM and exhibits ~20-fold selectivity for 15-LOX-2 over other oxygenases [2]. The mixed-type mechanism of h15-LOX-2 inhibitor 3 makes it insensitive to substrate concentration in a manner distinct from competitive inhibitors, which lose efficacy at high substrate concentrations [1]. This mechanistic difference is critical for experimental design: mixed-type inhibitors can maintain inhibition even when substrate levels fluctuate, whereas competitive inhibitors cannot.

Mechanism vs. NDGA

Class-level inference

Mixed-type, non-redox

vs. NDGA (redox-active, pan-LOX)

Avoids redox cycling confounding effects.

Mechanistically alternative probe.

Evidence Dimension	Inhibition mechanism type
Target Compound Data	Mixed-type inhibition (Ki = 15.1 ± 7.6 μM, α = 4.3 ± 2.8)
Comparator Or Baseline	MLS000536924: Competitive inhibition (Ki = 2.5 ± 0.5 μM)
Quantified Difference	Mechanism class difference; MLS000536924 is ~6-fold more potent in Ki but is mechanistically distinct
Conditions	h15-LOX-2 enzymatic assays; arachidonic acid substrate (Target); similar assay conditions for Comparator [2]

Why This Matters

The choice between h15-LOX-2 inhibitor 3 and MLS000536924 should be guided by the required mechanism of action: for studies where substrate concentration varies or where mixed-type inhibition is desired, h15-LOX-2 inhibitor 3 is the appropriate selection, despite its lower potency.

• [1] Viviani, L. G., et al. Identification of Novel Human 15-Lipoxygenase-2 (h15-LOX-2) Inhibitors Using a Virtual Screening Approach. Journal of Medicinal Chemistry 2025, 68 (1), 307–323. View Source
• [2] Jameson, J. B., et al. A High Throughput Screen Identifies Potent and Selective Inhibitors to Human Epithelial 15-Lipoxygenase-2. PLoS ONE 2014, 9 (8), e104094. View Source

Scaffold Novelty vs. Known Chemotypes

h15-LOX-2 inhibitor 3 (Compound 13) was identified through a virtual screening protocol that enforced 2D structural dissimilarity relative to known h15-LOX-2 inhibitors [1]. The compound belongs to a novel chemical scaffold not represented among previously reported h15-LOX-2 inhibitors, including MLS000536924, h15-LOX-2 inhibitor 1 (Compound 105), and the 6,7-dihydroxyisoflavan series [1][2]. Additionally, h15-LOX-2 inhibitor 3 satisfies Lipinski's Rule of Five criteria and other drug-likeness filters, indicating a favorable physicochemical profile for oral bioavailability [1]. In contrast, some existing inhibitors such as NDGA (a redox inhibitor) have limited drug-likeness and potential redox liabilities.

Scaffold Novelty

Supporting evidence

Structurally Novel

Distinct from imidazole, flavonoid, redox classes

Validated entry point for SAR exploration.

2D dissimilarity filter vs. ~8M ZINC compounds.

Evidence Dimension	Chemical scaffold novelty and drug-likeness
Target Compound Data	Novel scaffold; passes Lipinski's Rule of Five; identified from dissimilarity-filtered virtual screen
Comparator Or Baseline	MLS000536924 (known competitive scaffold), h15-LOX-2 inhibitor 1 (Compound 105), NDGA (redox inhibitor)
Quantified Difference	Not applicable for scaffold novelty; qualitative assessment based on virtual screening design
Conditions	In silico evaluation; ZINC curated database screening

Why This Matters

The structural novelty of h15-LOX-2 inhibitor 3 reduces the likelihood of cross-reactivity with other targets that may be associated with more common chemotypes, and its drug-like properties make it a more suitable candidate for cellular and in vivo studies compared to inhibitors with poor bioavailability or redox activity.

• [1] Viviani, L. G., et al. Identification of Novel Human 15-Lipoxygenase-2 (h15-LOX-2) Inhibitors Using a Virtual Screening Approach. Journal of Medicinal Chemistry 2025, 68 (1), 307–323. View Source
• [2] TargetMol. h15-LOX-2 inhibitor 1 (Compound 105) Product Page. https://www.targetmol.cn/compound/h15_lox_2_inhibitor_1 (accessed April 18, 2026). View Source

h15-LOX-2 Inhibitor 3: Recommended Research Applications

In Vitro Enzyme Inhibition

Researchers seeking to characterize the mixed-type inhibition behavior of h15-LOX-2 should prioritize h15-LOX-2 inhibitor 3 due to its well-defined α value (4.3 ± 2.8), which confirms preferential binding to the free enzyme [1]. This property makes it a superior choice over Compound 10 (α = 1.5 ± 1.1), whose binding preference is ambiguous, and over competitive inhibitors like MLS000536924, which cannot be used to study mixed-type kinetics [1][2].

Scaffold-Hopping and Negative Control

In cellular or in vivo contexts where arachidonic acid substrate concentrations vary, h15-LOX-2 inhibitor 3's mixed-type inhibition mechanism provides a consistent inhibitory effect regardless of substrate availability [1]. This contrasts with competitive inhibitors (e.g., MLS000536924) whose efficacy diminishes at high substrate concentrations, making h15-LOX-2 inhibitor 3 more suitable for experiments with unregulated substrate pools [2].

Virtual Screening Hit Validation

Due to its structurally novel scaffold identified through a dissimilarity-focused virtual screen, h15-LOX-2 inhibitor 3 serves as an attractive starting point for medicinal chemistry optimization programs targeting h15-LOX-2 [1]. Its drug-like physicochemical profile further supports its utility as a lead-like molecule for hit-to-lead campaigns, avoiding the redox liabilities and bioavailability limitations of earlier inhibitors [1].

Not Recommended: Selectivity Profiling and In Vivo Studies

h15-LOX-2 inhibitor 3 offers a valuable comparator for studies involving more potent inhibitors (e.g., h15-LOX-2 inhibitor 1, IC50 = 0.34 μM) because its modest potency and mixed-type mechanism provide a distinct pharmacological profile [1][3]. Using h15-LOX-2 inhibitor 3 alongside potent competitive inhibitors can help deconvolute whether observed biological effects are driven by potency or mechanism of action.

Application

Selection Property

Validation Focus

In Vitro Enzyme Inhibition

Mixed-type inhibition context

Recombinant h15-LOX-2 activity assays

SAR & Negative Control

Novel chemotype, micromolar potency

Benchmarking vs. potent/selective comparators

Virtual Screening Validation

Validated hit from dissimilarity filter

Computational method benchmarking

Not Recommended: In Vivo / Selectivity

Complete data gap in selectivity/ADME

Review alternative tools (e.g., FerroLOXINs)

• [1] Viviani, L. G., et al. Identification of Novel Human 15-Lipoxygenase-2 (h15-LOX-2) Inhibitors Using a Virtual Screening Approach. Journal of Medicinal Chemistry 2025, 68 (1), 307–323. View Source
• [2] Jameson, J. B., et al. A High Throughput Screen Identifies Potent and Selective Inhibitors to Human Epithelial 15-Lipoxygenase-2. PLoS ONE 2014, 9 (8), e104094. View Source
• [3] TargetMol. h15-LOX-2 inhibitor 1 (Compound 105) Product Page. https://www.targetmol.cn/compound/h15_lox_2_inhibitor_1 (accessed April 18, 2026). View Source